Cas no 1216523-62-4 (N-{4-(1,2,3,4-tetrahydroisoquinolin-2-yl)methyl-1,3-thiazol-2-yl}propanamide hydrochloride)
N-{4-(1,2,3,4-tetrahydroisoquinolin-2-yl)methyl-1,3-thiazol-2-yl}propanamide hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- N-{4-(1,2,3,4-tetrahydroisoquinolin-2-yl)methyl-1,3-thiazol-2-yl}propanamide hydrochloride
- F5450-0418
- AKOS026685391
- N-(4-((3,4-dihydroisoquinolin-2(1H)-yl)methyl)thiazol-2-yl)propionamide hydrochloride
- 1216523-62-4
- N-[4-(3,4-dihydro-1H-isoquinolin-2-ylmethyl)-1,3-thiazol-2-yl]propanamide;hydrochloride
- SR-01000922533
- N-{4-[(1,2,3,4-tetrahydroisoquinolin-2-yl)methyl]-1,3-thiazol-2-yl}propanamide hydrochloride
- SR-01000922533-1
-
- Inchi: 1S/C16H19N3OS.ClH/c1-2-15(20)18-16-17-14(11-21-16)10-19-8-7-12-5-3-4-6-13(12)9-19;/h3-6,11H,2,7-10H2,1H3,(H,17,18,20);1H
- InChI Key: WZDLKVSMFZRQRH-UHFFFAOYSA-N
- SMILES: Cl.S1C(NC(CC)=O)=NC(=C1)CN1CC2C=CC=CC=2CC1
Computed Properties
- Exact Mass: 337.1015611g/mol
- Monoisotopic Mass: 337.1015611g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 22
- Rotatable Bond Count: 4
- Complexity: 365
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 73.5Ų
N-{4-(1,2,3,4-tetrahydroisoquinolin-2-yl)methyl-1,3-thiazol-2-yl}propanamide hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F5450-0418-2μmol |
N-{4-[(1,2,3,4-tetrahydroisoquinolin-2-yl)methyl]-1,3-thiazol-2-yl}propanamide hydrochloride |
1216523-62-4 | 2μmol |
$85.5 | 2023-09-10 | ||
| Life Chemicals | F5450-0418-5μmol |
N-{4-[(1,2,3,4-tetrahydroisoquinolin-2-yl)methyl]-1,3-thiazol-2-yl}propanamide hydrochloride |
1216523-62-4 | 5μmol |
$94.5 | 2023-09-10 | ||
| Life Chemicals | F5450-0418-10μmol |
N-{4-[(1,2,3,4-tetrahydroisoquinolin-2-yl)methyl]-1,3-thiazol-2-yl}propanamide hydrochloride |
1216523-62-4 | 10μmol |
$103.5 | 2023-09-10 | ||
| Life Chemicals | F5450-0418-20μmol |
N-{4-[(1,2,3,4-tetrahydroisoquinolin-2-yl)methyl]-1,3-thiazol-2-yl}propanamide hydrochloride |
1216523-62-4 | 20μmol |
$118.5 | 2023-09-10 | ||
| Life Chemicals | F5450-0418-1mg |
N-{4-[(1,2,3,4-tetrahydroisoquinolin-2-yl)methyl]-1,3-thiazol-2-yl}propanamide hydrochloride |
1216523-62-4 | 1mg |
$81.0 | 2023-09-10 | ||
| Life Chemicals | F5450-0418-2mg |
N-{4-[(1,2,3,4-tetrahydroisoquinolin-2-yl)methyl]-1,3-thiazol-2-yl}propanamide hydrochloride |
1216523-62-4 | 2mg |
$88.5 | 2023-09-10 | ||
| Life Chemicals | F5450-0418-3mg |
N-{4-[(1,2,3,4-tetrahydroisoquinolin-2-yl)methyl]-1,3-thiazol-2-yl}propanamide hydrochloride |
1216523-62-4 | 3mg |
$94.5 | 2023-09-10 | ||
| Life Chemicals | F5450-0418-4mg |
N-{4-[(1,2,3,4-tetrahydroisoquinolin-2-yl)methyl]-1,3-thiazol-2-yl}propanamide hydrochloride |
1216523-62-4 | 4mg |
$99.0 | 2023-09-10 | ||
| Life Chemicals | F5450-0418-5mg |
N-{4-[(1,2,3,4-tetrahydroisoquinolin-2-yl)methyl]-1,3-thiazol-2-yl}propanamide hydrochloride |
1216523-62-4 | 5mg |
$103.5 | 2023-09-10 | ||
| Life Chemicals | F5450-0418-10mg |
N-{4-[(1,2,3,4-tetrahydroisoquinolin-2-yl)methyl]-1,3-thiazol-2-yl}propanamide hydrochloride |
1216523-62-4 | 10mg |
$118.5 | 2023-09-10 |
N-{4-(1,2,3,4-tetrahydroisoquinolin-2-yl)methyl-1,3-thiazol-2-yl}propanamide hydrochloride Related Literature
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
3. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
5. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
Additional information on N-{4-(1,2,3,4-tetrahydroisoquinolin-2-yl)methyl-1,3-thiazol-2-yl}propanamide hydrochloride
Comprehensive Overview of N-{4-(1,2,3,4-tetrahydroisoquinolin-2-yl)methyl-1,3-thiazol-2-yl}propanamide hydrochloride (CAS No. 1216523-62-4)
N-{4-(1,2,3,4-tetrahydroisoquinolin-2-yl)methyl-1,3-thiazol-2-yl}propanamide hydrochloride (CAS No. 1216523-62-4) is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of tetrahydroisoquinoline derivatives, which are known for their diverse biological activities. The presence of a thiazole ring and a propanamide moiety further enhances its molecular versatility, making it a subject of interest for drug discovery and development.
In recent years, the scientific community has shown a growing interest in small-molecule inhibitors and modulators of protein-protein interactions, and N-{4-(1,2,3,4-tetrahydroisoquinolin-2-yl)methyl-1,3-thiazol-2-yl}propanamide hydrochloride fits into this category. Researchers are particularly intrigued by its potential role in targeting neurological disorders and inflammatory conditions, given the pharmacological relevance of tetrahydroisoquinoline scaffolds. The compound's hydrochloride salt form also improves its solubility and bioavailability, which are critical factors for drug formulation.
The synthesis of CAS No. 1216523-62-4 involves multi-step organic reactions, including the condensation of 1,2,3,4-tetrahydroisoquinoline with a thiazole-based intermediate, followed by amidation and salt formation. This process highlights the compound's complex chemical architecture and the importance of precision chemistry in its production. Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are routinely employed to ensure its purity and structural integrity.
From a therapeutic perspective, N-{4-(1,2,3,4-tetrahydroisoquinolin-2-yl)methyl-1,3-thiazol-2-yl}propanamide hydrochloride has been explored for its potential to modulate G-protein-coupled receptors (GPCRs), which are pivotal in signal transduction pathways. This aligns with current trends in precision medicine and targeted therapy, where researchers aim to develop compounds with high specificity and minimal off-target effects. Additionally, its structural analogs have shown promise in preclinical studies for conditions such as neuropathic pain and autoimmune diseases.
The compound's relevance extends to the field of chemoinformatics and computational drug design. With the rise of AI-driven drug discovery, molecular docking studies and QSAR (Quantitative Structure-Activity Relationship) analyses have been conducted to predict its binding affinity and optimize its pharmacological profile. These advancements underscore the intersection of traditional medicinal chemistry and modern computational tools in accelerating drug development.
In conclusion, N-{4-(1,2,3,4-tetrahydroisoquinolin-2-yl)methyl-1,3-thiazol-2-yl}propanamide hydrochloride (CAS No. 1216523-62-4) represents a compelling case study in the evolution of bioactive small molecules. Its structural complexity, combined with its potential therapeutic applications, positions it as a valuable candidate for further research. As the scientific community continues to explore its mechanisms of action and clinical potential, this compound may pave the way for innovative treatments in neurology, immunology, and beyond.
1216523-62-4 (N-{4-(1,2,3,4-tetrahydroisoquinolin-2-yl)methyl-1,3-thiazol-2-yl}propanamide hydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)